Cas no 2763749-06-8 (2-Azabicyclo[3.1.1]heptan-4-one)
2-Azabicyclo[3.1.1]heptan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2763749-06-8
- 2-azabicyclo[3.1.1]heptan-4-one
- EN300-37152133
- 2-Azabicyclo[3.1.1]heptan-4-one
-
- Inchi: 1S/C6H9NO/c8-6-3-7-5-1-4(6)2-5/h4-5,7H,1-3H2
- InChI Key: VMCJKMKKOQWWFD-UHFFFAOYSA-N
- SMILES: O=C1CNC2CC1C2
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 29.1Ų
2-Azabicyclo[3.1.1]heptan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37152133-0.05g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 0.05g |
$2079.0 | 2023-07-06 | ||
| Enamine | EN300-37152133-0.1g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 0.1g |
$2178.0 | 2023-07-06 | ||
| Enamine | EN300-37152133-0.25g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 0.25g |
$2277.0 | 2023-07-06 | ||
| Enamine | EN300-37152133-0.5g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 0.5g |
$2376.0 | 2023-07-06 | ||
| Enamine | EN300-37152133-1.0g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 1.0g |
$2475.0 | 2023-07-06 | ||
| Enamine | EN300-37152133-2.5g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 2.5g |
$4851.0 | 2023-07-06 | ||
| Enamine | EN300-37152133-5.0g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 5.0g |
$7178.0 | 2023-07-06 | ||
| Enamine | EN300-37152133-10.0g |
2-azabicyclo[3.1.1]heptan-4-one |
2763749-06-8 | 10.0g |
$10643.0 | 2023-07-06 |
2-Azabicyclo[3.1.1]heptan-4-one Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 2-Azabicyclo[3.1.1]heptan-4-one
Introduction to 2-Azabicyclo[3.1.1]heptan-4-one (CAS No: 2763749-06-8)
2-Azabicyclo[3.1.1]heptan-4-one, identified by the Chemical Abstracts Service registry number 2763749-06-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic ketone features a nitrogen-containing bridgehead, which imparts unique electronic and steric properties, making it a versatile scaffold for the design of bioactive molecules.
The molecular framework of 2-Azabicyclo[3.1.1]heptan-4-one consists of a seven-membered ring system with two contiguous double bonds and a nitrogen atom incorporated into the ring, forming an azabicyclo structure. The presence of the carbonyl group at the fourth position further enhances its reactivity and potential utility in synthetic transformations. This compound’s structural motif is reminiscent of natural products and has been explored as a key intermediate in the synthesis of various pharmacologically relevant derivatives.
Recent advancements in drug discovery have highlighted the importance of bicyclic scaffolds due to their ability to mimic the binding modes of biologically active targets. The rigid three-dimensional structure provided by 2-Azabicyclo[3.1.1]heptan-4-one allows for precise alignment with protein receptors, which is crucial for achieving high affinity and selectivity. This characteristic has made it an attractive candidate for developing novel therapeutic agents targeting a wide range of diseases, including neurological disorders, inflammation, and infectious diseases.
In particular, studies have demonstrated that derivatives of 2-Azabicyclo[3.1.1]heptan-4-one exhibit promising pharmacological activities by interacting with specific enzymatic or receptor sites. For instance, modifications at the nitrogen or carbonyl positions have been shown to modulate the binding affinity and metabolic stability of the compounds. These findings underscore the compound’s potential as a lead structure in medicinal chemistry campaigns aimed at identifying next-generation drugs.
The synthesis of 2-Azabicyclo[3.1.1]heptan-4-one presents both challenges and opportunities for synthetic chemists. The strained three-membered ring necessitates careful handling during functionalization to prevent ring opening or rearrangement reactions. However, recent methodologies have improved the efficiency and yield of its preparation, enabling access to libraries of related compounds for high-throughput screening.
One notable application of 2-Azabicyclo[3.1.1]heptan-4-one is in the development of protease inhibitors, where its scaffold can be tailored to disrupt critical catalytic residues in disease-causing enzymes. Additionally, its incorporation into peptidomimetics has shown promise in enhancing drug bioavailability and reducing immunogenicity compared to natural peptide analogs.
The growing interest in 2-Azabicyclo[3.1.1]heptan-4-one is further supported by its role as a building block in fragment-based drug design (FBDD). By leveraging computational modeling and experimental screening, researchers can rapidly identify fragments that bind to biological targets and subsequently expand these fragments into more complex molecules using 2-Azabicyclo[3.1.1]heptan-4-one as a core structure.
From a mechanistic standpoint, the reactivity of 2-Azabicyclo[3.1.1]heptan-4-one can be harnessed to develop novel catalytic systems or as a precursor in cross-coupling reactions that are pivotal in modern organic synthesis. Its ability to undergo nucleophilic additions or intramolecular cyclizations makes it a valuable tool for constructing more intricate molecular architectures.
The pharmaceutical industry has taken notice of 2-Azabicyclo[3.1.1]heptan-4-one due to its synthetic versatility and potential therapeutic applications. Several companies are currently exploring its derivatives as candidates for clinical trials, with particular focus on oncology and central nervous system (CNS) disorders where structural rigidity is highly beneficial.
In conclusion, 2-Azabicyclo[3.1.1]heptan-4-one (CAS No: 2763749-06-8) represents a fascinating compound with broad utility in medicinal chemistry and drug development. Its unique structural features, coupled with recent advancements in synthetic methodologies, position it as a promising scaffold for future therapeutic innovations.
2763749-06-8 (2-Azabicyclo[3.1.1]heptan-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)